molecular formula C16H31NO2 B8508029 1-Cyclohexyloxy-4-methoxy-2,2,6,6-tetramethylpiperidine CAS No. 828933-21-7

1-Cyclohexyloxy-4-methoxy-2,2,6,6-tetramethylpiperidine

Cat. No.: B8508029
CAS No.: 828933-21-7
M. Wt: 269.42 g/mol
InChI Key: VBLALELEUJNFPG-UHFFFAOYSA-N
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Description

1-Cyclohexyloxy-4-methoxy-2,2,6,6-tetramethylpiperidine is a useful research compound. Its molecular formula is C16H31NO2 and its molecular weight is 269.42 g/mol. The purity is usually 95%.
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Properties

CAS No.

828933-21-7

Molecular Formula

C16H31NO2

Molecular Weight

269.42 g/mol

IUPAC Name

1-cyclohexyloxy-4-methoxy-2,2,6,6-tetramethylpiperidine

InChI

InChI=1S/C16H31NO2/c1-15(2)11-14(18-5)12-16(3,4)17(15)19-13-9-7-6-8-10-13/h13-14H,6-12H2,1-5H3

InChI Key

VBLALELEUJNFPG-UHFFFAOYSA-N

Canonical SMILES

CC1(CC(CC(N1OC2CCCCC2)(C)C)OC)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 0.246 g (0.885 mmol) of ferrous sulfate heptahydrate and 0.246 g (2.6 mmol) of methanesulfonic acid in 2 ml of water is added to a mixture of 4.85 g (26.0 mmol) of 1-oxyl-4-methoxy-2,2,6,6-tetramethylpiperidine, 35 ml of acetonitrile, and 22 ml of cyclohexane. The reaction mixture is heated to 52° C. A solution of 5.68 g (83 mmol) of 50% aqueous hydrogen peroxide is added dropwise to the reaction mixture over 2.5 hours while the reaction temperature is brought to and maintained at reflux (62° C). After the peroxide is added, the reaction mixture is stirred at reflux for 1.75 hours, and then allowed to cool slowly to 33° C. Peroxide is decomposed by the addition of aqueous sodium sulfite solution. The reaction mixture is diluted with ethyl acetate, and the organic layer is washed with water and then concentrated. Purification by flash chromatography with 20:1 heptane-ethyl acetate affords 4.11 g (59% yield) of the title compound, a colorless liquid. Structure is verified by NMR analysis.
[Compound]
Name
ferrous sulfate heptahydrate
Quantity
0.246 g
Type
reactant
Reaction Step One
Quantity
0.246 g
Type
reactant
Reaction Step One
Quantity
4.85 g
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
22 mL
Type
solvent
Reaction Step One
Quantity
35 mL
Type
solvent
Reaction Step One
Quantity
5.68 g
Type
reactant
Reaction Step Two
[Compound]
Name
peroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
Peroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Yield
59%

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